Cas no 1263216-75-6 (1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione
• CAS No: 1263216-75-6
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 5039582
• PubChem ID: 76218114
• Update Time: 2025-06-25

1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione
• 1-(4-Fluoro-benzyl)-dihydro-pyrimidine-2,4-dione
• BS-51262
• 1-[(4-fluorophenyl)methyl]-1,3-diazinane-2,4-dione
• CS-0338131
• SB60748
• AKOS017552920
• 1263216-75-6
• E76812

• Inchi： 1S/C11H11FN2O2/c12-9-3-1-8(2-4-9)7-14-6-5-10(15)13-11(14)16/h1-4H,5-7H2,(H,13,15,16)
• InChI Key： SCWYIPKGJFKTTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.4

Additional information on 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione

Research Brief on 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS: 1263216-75-6): Recent Advances and Applications

1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS: 1263216-75-6) is a fluorinated dihydropyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies exploring its synthesis, biological activity, and therapeutic potential. The presence of the fluorobenzyl moiety and the dihydropyrimidine core makes this molecule a promising candidate for further investigation in various pharmacological contexts.

Recent studies have focused on optimizing the synthesis of 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that enhances the efficiency of the Biginelli reaction, a key step in the synthesis of dihydropyrimidine derivatives. This advancement not only streamlines the production of the compound but also opens doors for scalable manufacturing, which is critical for preclinical and clinical studies.

In terms of biological activity, 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione has demonstrated notable inhibitory effects on specific enzymes involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role as a potent inhibitor of cyclooxygenase-2 (COX-2), with selectivity over COX-1. This selectivity is particularly advantageous for developing anti-inflammatory agents with reduced gastrointestinal side effects, a common issue with non-selective COX inhibitors.

Another area of interest is the compound's potential in oncology. Preliminary in vitro studies have shown that 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione exhibits cytotoxic activity against certain cancer cell lines, including breast and colon cancer. A 2024 study in the European Journal of Medicinal Chemistry suggested that the compound induces apoptosis via the mitochondrial pathway, though further mechanistic studies are needed to fully elucidate its mode of action.

Despite these promising findings, challenges remain in the development of 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, and efforts are underway to design prodrugs or formulations to enhance its absorption and stability. Additionally, toxicity profiles need to be thoroughly evaluated in animal models to ensure safety before progressing to human trials.

In conclusion, 1-(4-Fluorobenzyl)dihydropyrimidine-2,4(1H,3H)-dione (CAS: 1263216-75-6) represents a versatile scaffold with significant potential in drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic applications will be crucial for translating these findings into clinically viable treatments. The compound's unique properties position it as a valuable candidate for addressing unmet medical needs in inflammation and oncology.